Cas no 2228471-36-9 (1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2228471-36-9
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• CID: 6593111
• PubChem ID: 165641127
• Update Time: 2025-05-30

1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1949774
• 2228471-36-9

• Inchi： 1S/C7H12F3NO/c1-2-6(3-12-4-6)5(11)7(8,9)10/h5H,2-4,11H2,1H3
• InChI Key： KVRQHJDOMQDRDF-UHFFFAOYSA-N
• SMILES： FC(C(C1(CC)COC1)N)(F)F

Computed Properties

• Exact Mass: 183.08709849g/mol
• Monoisotopic Mass: 183.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine

1-(3-Ethyloxetan-3-yl)-2,2,2-Trifluoroethan-1-Amine: A Comprehensive Overview

1-(3-Ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine is a versatile organic compound with the CAS registry number 2228471-36-9. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties and potential applications. The molecule combines the structural features of an oxetane ring and a trifluoroethylamine group, making it a valuable intermediate in various synthetic processes.

The oxetane ring in 1-(3-Ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine contributes to its stability and reactivity. Oxetanes are four-membered cyclic ethers known for their resistance to hydrolysis under mild conditions. The ethyl substituent on the oxetane ring further enhances the compound's solubility and bioavailability, making it suitable for use in drug delivery systems. Recent studies have explored the use of this compound as a precursor in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

The trifluoroethylamine group is another critical feature of this compound. The presence of three fluorine atoms on the ethyl chain imparts high lipophilicity and electronic versatility to the molecule. This makes 1-(3-Ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine an ideal candidate for applications in fluorinated drug design. Researchers have reported that this group can enhance the potency and selectivity of bioactive compounds by modulating their interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-Ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine using environmentally friendly methodologies. For instance, catalytic asymmetric synthesis has been employed to produce enantiomerically pure derivatives of this compound. Such derivatives are valuable in chiral drug discovery programs where stereochemistry plays a crucial role in determining biological activity.

In terms of physical properties, 1-(3-Ethyloxetan-3-yl)-2,2,2-trifluoroethan-1-amine exhibits a melting point of approximately 55°C and a boiling point around 95°C under standard conditions. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it amenable to various analytical techniques like HPLC and NMR spectroscopy. These properties are advantageous for quality control and process optimization during large-scale production.

The applications of 1-(3-Ethyloxetan-3-yil)-z,z,z-trifluoroethan-i-amine span multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of antiviral agents and anticancer drugs. Its ability to form stable amide bonds with carboxylic acids has been exploited in peptide synthesis. In agrochemicals, this compound is being investigated as a building block for herbicides and fungicides with improved environmental profiles.

From an environmental perspective, researchers have evaluated the biodegradation potential of 1-(3-Ethyloxetan-z-yil)-z,z,z-trifluoroethan-i-amine under simulated soil conditions. Studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, suggesting its low persistence in the environment. This finding aligns with global efforts to develop sustainable chemical products that minimize ecological impact.

In conclusion, 1-(z-Ethyloxetaz-z-yil)-z,z,z-trifluoroethaz-i-amine (CAS No: zzzzzzz-zz-z) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and favorable physical properties make it an invaluable tool for modern synthetic chemistry. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.